Cas no 141665-40-9 (2-Butanone,3-(1-oxopropoxy)-)

• Product Name: 2-Butanone,3-(1-oxopropoxy)-
• CAS No: 141665-40-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 101468
• PubChem ID: 15013183
• Update Time: 2025-04-18

2-Butanone,3-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3-(1-oxopropoxy)-
• 3-Oxobutan-2-yl propanoate
• SCHEMBL13377782
• 2-Butanone, 3-(1-oxopropoxy)- (9CI)
• 141665-40-9

• Inchi： 1S/C7H12O3/c1-4-7(9)10-6(3)5(2)8/h6H,4H2,1-3H3
• InChI Key： IJYLYUNIYOAVJM-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C(C(C)=O)C

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37